Cas no 1247438-03-4 (4-Bromo-1-(3,3-dimethylbutyl)-1h-pyrazol-3-amine)

• Product Name: 4-Bromo-1-(3,3-dimethylbutyl)-1h-pyrazol-3-amine
• CAS No: 1247438-03-4
• MF: C₉H₁₆BrN₃
• MW: 246.147440910339
• CID: 5692833
• PubChem ID: 61481316
• Update Time: 2025-05-20

4-Bromo-1-(3,3-dimethylbutyl)-1h-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• CS-0284957
• 4-BROMO-1-(3,3-DIMETHYLBUTYL)-1H-PYRAZOL-3-AMINE
• AKOS010742286
• EN300-1106234
• 1247438-03-4
• 1H-Pyrazol-3-amine, 4-bromo-1-(3,3-dimethylbutyl)-
• 4-Bromo-1-(3,3-dimethylbutyl)-1h-pyrazol-3-amine

• Inchi： 1S/C9H16BrN3/c1-9(2,3)4-5-13-6-7(10)8(11)12-13/h6H,4-5H2,1-3H3,(H2,11,12)
• SMILES： BrC1C(N)=NN(C=1)CCC(C)(C)C

Computed Properties

• Exact Mass: 245.05276g/mol
• Monoisotopic Mass: 245.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 320.8±22.0 °C(Predicted)
• pka: 1.95±0.10(Predicted)

Additional information on 4-Bromo-1-(3,3-dimethylbutyl)-1h-pyrazol-3-amine

4-Bromo-1-(3,3-dimethylbutyl)-1H-pyrazol-3-amine: A Comprehensive Overview

The compound 4-Bromo-1-(3,3-dimethylbutyl)-1H-pyrazol-3-amine (CAS No. 1247438-03-4) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their versatile properties and wide-ranging uses in drug discovery and material science. The structure of this compound is characterized by a pyrazole ring system with a bromine atom at the 4-position and a bulky 3,3-dimethylbutyl group attached at the 1-position, along with an amine group at the 3-position. These structural features contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Bromo-1-(3,3-dimethylbutyl)-1H-pyrazol-3-amine through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the ability of microwaves to enhance reaction kinetics by promoting rapid heating and selective activation of reactive intermediates. Such innovations have made this compound more accessible for research and industrial applications.

The chemical properties of CAS No. 1247438-03-4 are heavily influenced by its functional groups. The pyrazole ring is aromatic and exhibits strong electron-withdrawing effects due to the presence of nitrogen atoms in conjugation with the ring system. The bromine substituent at the 4-position introduces additional electron-withdrawing effects, which can influence the compound's reactivity in various chemical transformations. The bulky 3,3-dimethylbutyl group at the 1-position provides steric hindrance, which can be advantageous in controlling regioselectivity during reactions.

One of the most promising applications of 4-Bromo-1-(3,3-dimethylbutyl)-1H-pyrazol-3-amine lies in its potential as a building block for drug development. Pyrazole derivatives are well-known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. This suggests that it could serve as a lead compound for developing novel anti-cancer therapies.

In addition to its pharmacological applications, CAS No. 1247438-03-4 has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have explored its ability to act as an electron transport layer material due to its high electron mobility and stability under ambient conditions.

The synthesis of 4-Bromo-1-(3,3-dimethylbutyl)-1H-pyrazol-3-amine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of bromine atoms on aromatic rings using appropriate amine precursors. The steric bulk introduced by the 3,3-dimethylbutyl group necessitates careful optimization of reaction parameters to ensure high yields and selectivity.

From an environmental standpoint, understanding the fate and behavior of CAS No. 1247438-03-4 in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions. These investigations have revealed that the compound undergoes rapid microbial degradation under aerobic conditions due to the presence of labile substituents that facilitate enzymatic attack.

In conclusion, 4-Bromo-1-(3,3-dimethylbutyl)-1H-pyrazol-3-amino (CAS No. 1247458995) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in drug discovery, materials science, and synthetic chemistry. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.